Cas no 1807040-59-0 (Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate
• CAS No: 1807040-59-0
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951997
• Update Time: 2025-06-08

Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)6-3-7(10(11,12)13)5(4-14)2-8(6)15/h2-3,15H,1H3
• InChI Key： NCZILXGSZIKRBI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C(=O)OC)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate

Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate (CAS No. 1807040-59-0): A Comprehensive Overview

Methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate, identified by its CAS number 1807040-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its trifluoromethyl and cyano functional groups, exhibits a unique set of chemical properties that make it valuable in various synthetic applications. The presence of both hydroxyl and cyano groups provides multiple sites for chemical modification, enabling the development of a wide range of derivatives with potential biological activity.

The trifluoromethyl group, a key structural feature, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The cyano group, on the other hand, can participate in various reactions such as nucleophilic addition and condensation reactions, making it a versatile handle for further functionalization. The hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited in designing molecules with specific pharmacokinetic profiles.

In recent years, the synthesis and application of methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate have been explored in several cutting-edge research areas. One notable area is the development of novel agrochemicals. The trifluoromethyl group's electron-withdrawing nature can improve the herbicidal and insecticidal activity of compounds, making them more effective against resistant strains of pests and weeds. Additionally, the cyano group can be used to introduce bioisosteres that enhance the bioavailability and target specificity of agrochemicals.

Another significant application lies in the pharmaceutical industry. Researchers have leveraged the structural features of methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate to design inhibitors targeting various enzymes involved in metabolic pathways relevant to diseases such as diabetes, obesity, and cardiovascular disorders. The hydroxyl group can form hydrogen bonds with biological targets, improving binding affinity, while the cyano group can act as a pharmacophore in designing molecules that interact with specific enzyme active sites.

The compound's versatility also extends to material science. The presence of multiple functional groups allows for the creation of polymers and advanced materials with tailored properties. For instance, the cyano group can be polymerized to form conductive polymers used in electronic devices, while the hydroxyl group can enhance adhesion properties in coatings and composites. The trifluoromethyl group contributes to thermal stability and chemical resistance, making these materials suitable for high-performance applications.

Recent advancements in synthetic methodologies have further expanded the utility of methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate. Transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at both the cyano and hydroxyl positions, allowing for rapid diversification of the compound's structure. Additionally, flow chemistry techniques have been employed to optimize reaction conditions, improving yield and scalability for industrial applications.

The potential biological activity of methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate has also been explored through computational modeling and high-throughput screening. Virtual screening methods have identified several derivatives with promising anti-inflammatory and anticancer properties. These findings highlight the compound's potential as a lead molecule for further drug discovery efforts.

In conclusion, methyl 4-cyano-2-hydroxy-5-(trifluoromethyl)benzoate (CAS No. 1807040-59-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features—particularly the trifluoromethyl group—make it a valuable building block for designing molecules with enhanced metabolic stability and biological activity. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.